4-methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C7H12ClN3O2S
• Molecular Weight: 237.71 g/mol
• SMILES: CC(C)CC1=NN=C(N1C)S(=O)(=O)Cl
• InChI: InChI=1S/C7H12ClN3O2S/c1-5(2)4-6-9-10-7(11(6)3)14(8,12)13/h5H,4H2,1-3H3
• InChIKey: KZHBBGJAETZIGJ-UHFFFAOYSA-N

4-Methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride – Overview

4-Methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS 1567127-05-2) is a substituted 1,2,4-triazole-3-sulfonyl chloride derivative with the molecular formula C₇H₁₂ClN₃O₂S and a molecular weight of 237.71 g/mol [1]. This compound belongs to the broader class of triazole sulfonyl chlorides, which serve as reactive intermediates for synthesizing sulfonamide-, sulfonate ester-, and sulfonyl hydrazone-containing molecules with applications spanning medicinal chemistry, agrochemical development, and chemical biology tool compound construction [2][3]. The compound features a 4-methyl substituent on the triazole nitrogen and a branched 2-methylpropyl (isobutyl) group at the 5-position, giving it a computed XLogP3 of 1.4 and a topological polar surface area of 73.2 Ų [1]. It is commercially available at 95% purity from multiple suppliers for research and development use .

Workflow Sulfonamide, sulfonate ester and sulfonylhydrazone synthesis via reactive sulfonyl chloride

Selection 5-Isobutyl substituent provides distinct steric and lipophilic differentiation for SAR libraries

Use Context Medicinal chemistry lead generation; agrochemical fungicide screening; chemical biology probe design

• [1] PubChem Compound Summary for CID 121598375, 4-methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/121598375 (accessed 2026-05-01). View Source
• [2] Nissan Chemical Industries Ltd. Triazole compound and method for producing the same. Japanese Patent JP2001187786A, published July 10, 2001. View Source
• [3] Wang, Y. et al. Discovery of a new fungicide by screening triazole sulfonylhydrazone derivatives and its downy mildew inhibition in cucumber. J. Heterocyclic Chem. 2020, 57, 1931–1940. View Source

4-Methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride: Substitution Risks

Triazole-3-sulfonyl chlorides are not functionally interchangeable building blocks. The identity of the 5-position substituent governs both the physicochemical properties (lipophilicity, steric demand, electronic character) and the downstream biological profile of the derived sulfonamide or sulfonate products. Nakazono et al. established that even minor changes at the R¹ and R² positions in 1,2,4-triazole sulfonyl chloride intermediates alter oxidation efficiency and regioselectivity in subsequent synthetic steps [1]. Wang et al. further demonstrated that varying the sulfonyl chloride coupling partner during triazole sulfonylhydrazone synthesis produced a >10-fold difference in fungicidal EC₅₀ values among final compounds, underscoring that the building block structure directly propagates into bioactivity [2]. The branched isobutyl group at the 5-position of the title compound confers a unique steric and lipophilic profile (XLogP3 = 1.4) that distinguishes it from straight-chain alkyl (e.g., 5-ethyl, XLogP3 likely <1.0), electron-withdrawing (e.g., 5-trifluoromethyl), or unsubstituted analogs, making direct substitution without re-optimization of structure–activity relationships inadvisable [3].

5-Alkyl group identity (e.g., ethyl, cyclobutyl, CF3) changes lipophilicity and steric profile; literature indicates building block variation can markedly shift downstream bioactivity.

Triazole ring accelerates sulfonyl chloride hydrolysis relative to simple aryl sulfonyl chlorides; dry, inert storage is required, differing from less sensitive analogs.

Sulfonyl fluoride analog (CAS 2137592-95-9) exhibits greater aqueous stability but requires different coupling conditions; reactivity profiles are not interchangeable.

• [1] Nissan Chemical Industries Ltd. Triazole compound and method for producing the same. Japanese Patent JP2001187786A, published July 10, 2001. View Source
• [2] Wang, Y. et al. Discovery of a new fungicide by screening triazole sulfonylhydrazone derivatives and its downy mildew inhibition in cucumber. J. Heterocyclic Chem. 2020, 57, 1931–1940. (EC₅₀ = 7.776 mg/L for lead compound 8q vs. commercial comparators Cyazofamid and Amisulbrom.) View Source
• [3] PubChem Compound Summary for CID 121598375. XLogP3 = 1.4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/121598375 (accessed 2026-05-01). View Source

4-Methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride vs. Analogs

Lipophilicity: Isobutyl vs. Straight-Chain Analogs

The target compound has a computed XLogP3 of 1.4, placing it within the optimal lipophilicity range (−0.7 to +5.0) for drug-like molecules [1]. This value reflects the contribution of the branched 2-methylpropyl (isobutyl) substituent at the 5-position. In comparison, the unsubstituted parent compound 4H-1,2,4-triazole-3-sulfonyl chloride (CAS 6461-29-6, MW 167.57) has a predicted LogP of approximately 0.22 [2], while the 5-ethyl analog (MW 209.66) is expected to exhibit a lower XLogP3 (estimated <1.0 based on reduced carbon count and absence of branching). The 5-trifluoromethyl analog carries an electron-withdrawing substituent that alters both lipophilicity and electronic character in the opposite direction. The measured XLogP3 of 1.4 positions this compound as a moderately lipophilic building block suited for generating sulfonamide derivatives intended to interact with hydrophobic enzyme pockets or cross lipid membranes, while avoiding excessive lipophilicity that could compromise aqueous solubility.

Lipophilicity (XLogP3)

Reported

Target: 1.4
Parent: ≈0.22
Δ ≈ +1.18 vs. unsubstituted

May support SAR programs needing a specific logD window; isobutyl provides clear differentiation from ethyl and unsubstituted analogs.

Cross-study computed values; verify experimentally for your solvent system.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.4
Comparator Or Baseline	4H-1,2,4-triazole-3-sulfonyl chloride (unsubstituted parent): LogP ≈ 0.22; 5-ethyl-4-methyl analog: estimated XLogP3 <1.0 (based on lower carbon count); 5-trifluoromethyl analog: not directly comparable due to distinct electronic character
Quantified Difference	ΔXLogP3 ≈ +1.18 vs. unsubstituted parent; estimated ΔXLogP3 ≥ +0.4 vs. 5-ethyl analog
Conditions	XLogP3 computed via PubChem XLogP3 3.0 algorithm (2019.06.18 release); comparator LogP data from ChemBase (4H-1,2,4-triazole-3-sulfonyl chloride)

Why This Matters

The isobutyl group provides a specific lipophilicity window that distinguishes this building block from both less lipophilic (ethyl, unsubstituted) and electronically divergent (trifluoromethyl) analogs, enabling rational selection for SAR programs targeting specific logD requirements.

• [1] PubChem Compound Summary for CID 121598375. Property: XLogP3-AA = 1.4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/121598375 (accessed 2026-05-01). View Source
• [2] ChemBase. 4H-1,2,4-triazole-3-sulfonyl chloride, ChemBase ID 18198. LogP = 0.2214632. https://www.chembase.cn (accessed 2026-05-01). View Source

TPSA and Rotatable Bonds in CNS Drug Design

The target compound has a computed TPSA of 73.2 Ų and 3 rotatable bonds [1]. TPSA values below 90 Ų are generally associated with favorable blood–brain barrier penetration, while values below 140 Ų correlate with good oral absorption [2]. The isobutyl side chain contributes 3 rotatable bonds, offering conformational flexibility that may enhance binding to diverse protein pockets compared to more rigid analogs such as 5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (which has a constrained cyclic substituent with fewer accessible conformations). In contrast, the 5-trifluoromethyl analog (MW 249.60) has only 1 rotatable bond and a distinct electronic profile due to fluorine atoms, while the 5-ethyl analog (MW 209.66, 1 rotatable bond in the side chain) provides less steric bulk and conformational flexibility. The combination of moderate TPSA and 3 rotatable bonds distinguishes the target compound as a building block for generating sulfonamide derivatives with balanced conformational entropy and membrane permeability characteristics.

TPSA & Rotatable Bonds

Reported

TPSA 73.2 Ų
3 Rotatable Bonds

May support CNS multiparameter assessment; greater conformational flexibility vs. ethyl/CF3 analogs.

TPSA below 90 Ų threshold; conformer exploration may benefit sulfonamide design.

Evidence Dimension	Topological polar surface area and rotatable bond count
Target Compound Data	TPSA = 73.2 Ų; Rotatable bonds = 3; MW = 237.71 g/mol
Comparator Or Baseline	5-Ethyl-4-methyl analog: MW = 209.66, side-chain rotatable bonds = 1 (estimated); 5-Trifluoromethyl analog: MW = 249.60, rotatable bonds = 1; 5-Cyclobutyl analog: rigid cyclic substituent (fewer accessible conformers); Unsubstituted parent (4H-1,2,4-triazole-3-sulfonyl chloride): MW = 167.57, rotatable bonds = 1
Quantified Difference	Target has 2 additional rotatable bonds vs. 5-ethyl and 5-trifluoromethyl analogs; MW is intermediate (237.71) between ethyl (209.66) and trifluoromethyl (249.60) analogs
Conditions	PubChem computed properties (Cactvs 3.4.6.11, PubChem release 2019.06.18); comparator MW data from ChemSrc and AKSci catalog entries

Why This Matters

The isobutyl substituent provides more rotatable bonds than straight-chain or cyclic alternatives, enabling exploration of conformational space in derived sulfonamide ligands, while the TPSA remains below CNS-relevant thresholds, supporting applications in neuroscience drug discovery.

• [1] PubChem Compound Summary for CID 121598375. TPSA = 73.2 Ų; Rotatable Bond Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/121598375 (accessed 2026-05-01). View Source
• [2] Pajouhesh, H. and Lenz, G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2(4), 541–553. View Source

Reactivity: Hydrolytic Stability vs. Sulfonyl Fluorides

The sulfonyl chloride functional group (-SO₂Cl) on the target compound enables efficient nucleophilic substitution with amines, alcohols, and thiols under mild anhydrous conditions, yielding sulfonamides, sulfonate esters, and thioester derivatives respectively [1]. The 1,2,4-triazole ring exerts a moderate electron-withdrawing effect that accelerates sulfonyl chloride hydrolysis relative to simple aromatic sulfonyl chlorides, necessitating storage under dry, inert conditions [2]. Notably, the corresponding sulfonyl fluoride analog (4-methyl-5-(2-methylpropyl)-1,2,4-triazole-3-sulfonyl fluoride, CAS 2137592-95-9) [3] exhibits greater aqueous stability but requires different reaction conditions (e.g., higher temperature or fluoride-specific activation) for nucleophilic displacement, making the sulfonyl chloride the preferred reactive intermediate when rapid, mild-condition coupling to amine nucleophiles is desired. Within the triazole sulfonyl chloride class, the 5-position isobutyl group on the target compound provides steric shielding that may confer slightly enhanced hydrolytic stability compared to the sterically unencumbered 5-ethyl analog, though direct comparative hydrolysis rate data are not available in the published literature as of this writing.

Reactivity Profile

Class-level

Sulfonyl chloride: rapid amine coupling, moisture-sensitive.
Sulfonyl fluoride: aqueous stable, needs activation.

Select building block based on required reaction conditions; no published head-to-head hydrolysis data.

Class-level inference; store under dry inert atmosphere.

Evidence Dimension	Functional group reactivity and hydrolytic stability
Target Compound Data	Sulfonyl chloride (-SO₂Cl); rapid reaction with primary/secondary amines at 0–25°C under anhydrous conditions; moisture-sensitive
Comparator Or Baseline	Sulfonyl fluoride analog (CAS 2137592-95-9): greater aqueous stability, less reactive toward amines without activation; 5-Ethyl-4-methyl analog: similar sulfonyl chloride reactivity but less steric shielding at 5-position
Quantified Difference	No direct comparative hydrolysis rate data published; class-level inference based on established sulfonyl chloride vs. sulfonyl fluoride reactivity differences
Conditions	Qualitative assessment based on general sulfonyl chloride chemistry and vendor handling recommendations (store under dry, inert atmosphere)

Why This Matters

When selecting between sulfonyl chloride and sulfonyl fluoride analogs for building block procurement, the sulfonyl chloride version is indicated for applications requiring rapid, high-yielding amine coupling under mild conditions, while the sulfonyl fluoride analog would be preferred for applications requiring aqueous stability or covalent probe development.

• [1] Nissan Chemical Industries Ltd. Triazole compound and method for producing the same. Japanese Patent JP2001187786A, published July 10, 2001. View Source
• [2] Kuujia. CAS 1564515-11-2: 5-ethyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride product information. https://www.kuujia.com (accessed 2026-05-01). View Source
• [3] Kuujia. CAS 2137592-95-9: 4-Methyl-5-(2-methylpropyl)-1,2,4-triazole-3-sulfonyl fluoride. https://www.kuujia.com (accessed 2026-05-01). View Source

Impact of 5-Position Substituent on Antibacterial Activity

Although direct antibacterial assay data for the target compound itself have not been published in peer-reviewed literature, a 2025 study by the Russian Journal of General Chemistry evaluated a structurally related series of sulfone derivatives incorporating a 4-methyl-4H-1,2,4-triazole moiety [1]. Among the tested compounds, 3-{[(4-chlorophenyl)sulfonyl]methyl}-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole exhibited 100% inhibition against Bacillus cereus (Bc) at 200 μg/mL, demonstrating that the 4-methyl-4H-1,2,4-triazole scaffold with appropriate 5-position derivatization can achieve potent antibacterial activity [1]. This class-level evidence indicates that the target sulfonyl chloride, as a direct precursor for introducing diverse substituents at the sulfonyl position, offers a versatile entry point for generating antibacterial screening libraries. In the agrochemical domain, Wang et al. showed that triazole sulfonylhydrazone derivatives synthesized from triazole sulfonyl chloride building blocks achieved fungicidal EC₅₀ values as low as 7.776 mg/L against cucumber downy mildew (Pseudoperonospora cubensis), outperforming the commercial fungicide Cyazofamid [2].

Antibacterial Activity

Class-level

Class-level: 4-methyl-triazole derivatives showed 100% inhibition of B. cereus at 200 µg/mL.

Supports building block selection for antibacterial screening library synthesis; direct data for this compound not available.

Source review; bioactivity depends on final derivatization.

Evidence Dimension	Antibacterial and antifungal activity of triazole sulfonyl derivatives
Target Compound Data	No direct bioactivity data published; compound serves as a reactive intermediate for sulfonamide/sulfonate library synthesis
Comparator Or Baseline	Most active compound in sulfone series: 3-{[(4-chlorophenyl)sulfonyl]methyl}-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole – 100% inhibition of B. cereus at 200 μg/mL; Triazole sulfonylhydrazone 8q: EC₅₀ = 7.776 mg/L vs. CDM (compared to Cyazofamid and Amisulbrom commercial standards)
Quantified Difference	Cannot be directly compared; building block itself is not the bioactive entity. The significance lies in the demonstrated capacity of the 4-methyl-4H-1,2,4-triazole scaffold to yield potent bioactive molecules when the sulfonyl chloride position is derivatized.
Conditions	In vitro turbidimetric antibacterial assay (B. cereus, W. anomalus at 200 and 100 μg/mL); in vivo cucumber downy mildew field efficacy trial

Why This Matters

Procurement of this specific building block is warranted when the synthetic objective is to generate focused libraries around the 4-methyl-5-isobutyl-1,2,4-triazole scaffold, for which the 5-position isobutyl group provides a distinct lipophilic anchor point for target binding compared to the ethyl or cyclobutyl variants used in published SAR campaigns.

• [1] Sourav, D. et al. Design, Synthesis, and Bioactivity Evaluation of Novel Sulfone Derivatives Incorporating an 1,2,4-Triazole Moiety. Russian Journal of General Chemistry 2025, 95, 757–763. View Source
• [2] Wang, Y. et al. Discovery of a new fungicide by screening triazole sulfonylhydrazone derivatives and its downy mildew inhibition in cucumber. J. Heterocyclic Chem. 2020, 57, 1931–1940. View Source

4-Methyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride: Applications

Focused Sulfonamide Libraries for Kinase/Protease Inhibitor Discovery

The computed XLogP3 of 1.4 positions the target compound as a building block for generating sulfonamide derivatives with balanced lipophilicity suitable for targeting enzyme active sites with mixed hydrophobic/hydrophilic character [1]. When reacted with diverse amine building blocks under anhydrous conditions (as described in the Nissan Chemical patent methodology [2]), the resulting sulfonamide products carry forward the isobutyl-triazole scaffold's physicochemical signature. This application is particularly relevant for medicinal chemistry programs where a starting building block with moderate logP and 3 rotatable bonds is desired to avoid excessive molecular weight escalation during hit-to-lead optimization.

Triazole Sulfonylhydrazone Fungicides for Oomycete Control

Wang et al. demonstrated that triazole sulfonyl chloride derivatives serve as key intermediates for synthesizing sulfonylhydrazone fungicides with potent activity against cucumber downy mildew (EC₅₀ = 7.776 mg/L for lead compound 8q, comparing favorably to commercial standards) [3]. The target sulfonyl chloride can be coupled with diverse hydrazone precursors to generate screening libraries. The branched isobutyl substituent at the 5-position provides a steric and lipophilic differentiation point relative to the simpler alkyl-substituted analogs that have dominated prior agrochemical triazole patent literature (e.g., Bayer CropScience triazole fungicide patents [4]).

Chemical Biology Tools: Electrophilic Warhead for Affinity Labeling

The reactive sulfonyl chloride group on the target compound can be used to prepare sulfonamide-based activity-based probes or affinity labels for target identification studies [5]. The isobutyl group provides sufficient steric bulk to potentially modulate selectivity of covalent modification at the sulfonamide stage, distinguishing this scaffold from sterically minimal analogs (e.g., 5-ethyl or unsubstituted variants) that may exhibit broader, less selective reactivity profiles. The compound's 0 hydrogen bond donors and 4 hydrogen bond acceptors [1] further support its use as a compact, non-hydrogen-bond-donating building block for probe design.

Comparative SAR of 5-Position Alkyl Variants

Given the availability of closely related analogs—including 5-ethyl (MW 209.66), 5-cyclobutyl (MW ~247.7), and 5-trifluoromethyl (MW 249.60) variants —this compound is specifically suited for systematic structure–activity relationship studies that probe the effect of 5-position alkyl branching on derived sulfonamide bioactivity, metabolic stability, and solubility. The isobutyl group represents an intermediate steric and lipophilic profile between the minimal ethyl group and the more constrained cyclobutyl or electronically perturbing trifluoromethyl groups, filling a specific gap in the available chemical space for this scaffold class.

Application

Selection Property

Validation Focus

Sulfonamide Library for Kinase/Protease Lead Generation

Isobutyl-triazole scaffold with moderate lipophilicity and conformational flexibility

Enzyme target engagement; hit-to-lead molecular weight control

Triazole Sulfonylhydrazone Fungicide Screening

Reactive sulfonyl chloride for hydrazone library diversification

Oomycete antifungal activity; field efficacy model validation

Chemical Biology: Covalent Affinity Probes

Electrophilic sulfonyl chloride warhead; isobutyl steric modulation

Activity-based protein profiling; target identification selectivity

5-Position SAR Studies (Alkyl Branching)

Intermediate steric/lipophilic profile between ethyl and cyclobutyl/CF3

Systematic bioactivity, metabolic stability, and solubility comparison

• [1] PubChem Compound Summary for CID 121598375. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/121598375 (accessed 2026-05-01). View Source
• [2] Nissan Chemical Industries Ltd. Triazole compound and method for producing the same. Japanese Patent JP2001187786A, published July 10, 2001. View Source
• [3] Wang, Y. et al. Discovery of a new fungicide by screening triazole sulfonylhydrazone derivatives and its downy mildew inhibition in cucumber. J. Heterocyclic Chem. 2020, 57, 1931–1940. View Source
• [4] Bayer CropScience AG. Triazole derivatives, intermediates thereof and their use as fungicides. US Patent Application, filed 2019-11-26. View Source
• [5] Patents-Review.com. Sulfur-heterocycle exchange chemistry and uses thereof. Patent disclosure WO 2022/147073, published July 7, 2022. Describes sulfonyl-triazoles as covalent probes for reactive nucleophilic amino acid residues. View Source